molecular formula C10H13ClN2O B7475815 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide

4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide

Cat. No. B7475815
M. Wt: 212.67 g/mol
InChI Key: ZJDYIUXKACSGPO-UHFFFAOYSA-N
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Description

4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide, also known as CDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has been identified as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neuropathic pain. In pharmacology, 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties. In neuroscience, 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has been found to modulate the activity of neurotransmitters, including dopamine and serotonin, which play a critical role in various brain functions.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide is not fully understood. However, it is believed that 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide acts by modulating the activity of various neurotransmitters, including dopamine and serotonin. 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has been shown to inhibit the reuptake of these neurotransmitters, leading to increased levels of neurotransmitters in the brain. This, in turn, leads to the modulation of various brain functions, including pain perception, mood, and behavior.
Biochemical and physiological effects:
4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has been shown to possess various biochemical and physiological effects. In vitro studies have shown that 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide inhibits the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has also been shown to inhibit the production of pro-inflammatory cytokines, including interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In vivo studies have shown that 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide possesses analgesic, anticonvulsant, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide is that it can be synthesized in large quantities with high purity, making it suitable for various applications. 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has also been shown to possess excellent stability under various conditions, making it suitable for long-term storage. However, one of the limitations of 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

Despite the significant progress made in understanding the potential applications of 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide, there is still much to be explored. Future research should focus on understanding the mechanism of action of 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide and its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. Additionally, future research should focus on developing new synthesis methods for 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide that are more efficient and cost-effective. Overall, 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide has the potential to be a valuable compound in various fields and warrants further investigation.

Synthesis Methods

The synthesis of 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide involves the reaction of 4-chloro-2-picoline with isobutyryl chloride in the presence of a base. The resulting product is purified through recrystallization, yielding high-quality 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide. This synthesis method has been optimized to produce 4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide in large quantities with high purity, making it suitable for various applications.

properties

IUPAC Name

4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13ClN2O/c1-7(2)6-13-10(14)9-5-8(11)3-4-12-9/h3-5,7H,6H2,1-2H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJDYIUXKACSGPO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CNC(=O)C1=NC=CC(=C1)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13ClN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

212.67 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-N-(2-methylpropyl)pyridine-2-carboxamide

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